Cas no 62001-29-0 (N-(1H-benzotriazol-1-ylmethyl)aniline)

• Product Name: N-(1H-benzotriazol-1-ylmethyl)aniline
• CAS No: 62001-29-0
• MF: C₁₃H₁₂N₄
• MW: 224.26118183136
• MDL: MFCD00160026
• CID: 955955
• PubChem ID: 24870294
• Update Time: 2025-11-02

N-(1H-benzotriazol-1-ylmethyl)aniline Chemical and Physical Properties

Names and Identifiers

• N-PHENYLBENZOTRIAZOLEMETHANAMINE
• N-(benzotriazol-1-ylmethyl)aniline
• (benzotriazolylmethyl)phenylamine
• 1-[(Phenylamino)methyl]benzotriazole
• AC1LC55X
• BIDD:GT0675
• CBDivE_001764
• Enamine_001073
• N-((1H-benzo[d][1,2,3]triazol-1-yl)methyl)aniline
• N-(1H-benzotriazol-1-ylmethyl)aniline
• N-Benzotriazol-1-ylmethyl-anilin
• N-benzotriazol-1-ylmethyl-aniline
• N-phenyl-1H-benzotriazolyl-1-methanamine
• N-Phenylbenzotriazolemethanamine, mixture of Bt1 and Bt2 isomers
• MFCD00160026
• AE-641/30196033
• HMS1397A17
• (1H-1,2,3-Benzotriazol-1-ylmethyl)phenylamine
• N-(1H-1,2,3-Benzotriazol-1-ylmethyl)aniline
• N-(1H-1,2,3-Benzotriazol-1-ylmethyl)aniline #
• n-phenyl-1h-benzotriazole-1-methanamine
• N-[(1H-1,2,3-benzotriazol-1-yl)methyl]aniline
• DTXSID80341064
• AKOS001013633
• SCHEMBL2494163
• CS-0367561
• XEZLZOGOVRJQMO-UHFFFAOYSA-N
• STK396393
• 1H-Benzotriazole-1-methanamine, N-phenyl-
• 62001-29-0

• MDL： MFCD00160026
• Inchi： 1S/C13H12N4/c1-2-6-11(7-3-1)14-10-17-13-9-5-4-8-12(13)15-16-17/h1-9,14H,10H2
• InChI Key： XEZLZOGOVRJQMO-UHFFFAOYSA-N
• SMILES： N1(CNC2C=CC=CC=2)C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 224.10636
• Monoisotopic Mass: 224.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 42.7Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 137-143 °C (lit.)
• PSA: 42.74
• Solubility: Not available

N-(1H-benzotriazol-1-ylmethyl)aniline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38